Cas no 101909-46-0 (4-Fluorogramine)

4-Fluorogramine is a fluorinated derivative of gramine, a naturally occurring alkaloid. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its structural versatility and the introduction of a fluorine atom, which can enhance binding affinity and metabolic stability. The fluorine substitution at the 4-position modifies electronic properties, making it valuable for studying structure-activity relationships in medicinal chemistry. Its applications extend to the development of bioactive molecules, including potential CNS-targeting agents. The compound is typically handled under controlled conditions due to its reactivity. Researchers favor 4-Fluorogramine for its utility in constructing fluorinated heterocycles and analogs with tailored pharmacological profiles.
4-Fluorogramine structure
4-Fluorogramine structure
Product Name:4-Fluorogramine
CAS No:101909-46-0
MF:C11H13FN2
MW:192.232725858688
MDL:MFCD01074501
CID:124791
PubChem ID:2774470
Update Time:2025-06-07

4-Fluorogramine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanamine,4-fluoro-N,N-dimethyl-
    • (4-fluoro-1H-indol-3-ylmethyl)-dimethyl-amine
    • 1-(4-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine
    • 4-FLUOROGRAMINE
    • 3-dimethylaminomethyl-4-fluoroindole
    • PC9421
    • 3-(Dimethylaminomethyl)-4-fluoro-1H-indole
    • 3-(DIMETHYLAMINOMETHYL)-4-FLUOROINDOLE
    • 4-FLUORO-3-(DIMETHYLAMINOMETHYL)INDOLE
    • MFCD01074501
    • SCHEMBL4204578
    • F-4000
    • CS-0206480
    • DTXSID80379049
    • GPYAFVBWLYCAMD-UHFFFAOYSA-N
    • AC-27825
    • FT-0618535
    • [(4-fluoro-1H-indol-3-yl)methyl]dimethylamine
    • 4-fluoro-3-(dimethylaminomethyl)-1H-indole
    • AKOS006227761
    • 101909-46-0
    • BS-25994
    • 4-Fluorogramine
    • MDL： MFCD01074501
    • Inchi： 1S/C11H13FN2/c1-14(2)7-8-6-13-10-5-3-4-9(12)11(8)10/h3-6,13H,7H2,1-2H3
    • InChI Key： GPYAFVBWLYCAMD-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2=C1C(=CN2)CN(C)C

Computed Properties

  • Exact Mass: 192.10600
  • Monoisotopic Mass: 192.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 19A^2

Experimental Properties

  • Density: 1.181
  • Boiling Point: 297.7°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.61
  • PSA: 19.03000
  • LogP: 2.36860

4-Fluorogramine Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-Fluorogramine Pricemore >>

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4-Fluorogramine Suppliers

Amadis Chemical Company Limited
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(CAS:101909-46-0)4-Fluorogramine
Order Number:A1097471
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:21
Price ($):224.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:101909-46-0)4-Fluorogramine
A1097471
Purity:99%
Quantity:1g
Price ($):224.0
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